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Compound of Interest

Compound Name: 2-Bromo-5-ethylpyridine

CAS No.: 19842-08-1

Cat. No.: B134762

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-5-ethylpyridine is a key heterocyclic building block in organic synthesis, particularly

valued in the development of novel pharmaceutical agents and agrochemicals. Its disubstituted

pyridine core allows for a variety of subsequent chemical modifications, making it a versatile

intermediate for introducing the 5-ethylpyridyl moiety into more complex molecular

architectures. This technical guide provides an in-depth overview of the primary synthesis

pathways for 2-Bromo-5-ethylpyridine, complete with detailed experimental protocols,

quantitative data, and a discussion of alternative synthetic strategies.

Primary Synthesis Pathway: The Sandmeyer
Reaction
The most prevalent and well-established method for the synthesis of 2-Bromo-5-ethylpyridine
proceeds via a two-step sequence starting from 2-aminopyridine. The initial step involves the

bromination of 2-aminopyridine to yield 2-amino-5-bromopyridine, which is then subjected to a
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Sandmeyer reaction to replace the amino group with a bromo group. A subsequent reaction is

then required to introduce the ethyl group. A more direct and common approach, however, is to

start from 2-amino-5-ethylpyridine. This precursor undergoes a Sandmeyer reaction to directly

yield the target compound.

The Sandmeyer reaction is a cornerstone of aromatic chemistry, enabling the conversion of an

arylamine to an aryl halide through the formation of a diazonium salt intermediate.[1][2] In the

context of 2-Bromo-5-ethylpyridine synthesis, 2-amino-5-ethylpyridine is treated with a

diazotizing agent, typically sodium nitrite in an acidic medium (such as hydrobromic acid), to

form the corresponding pyridyldiazonium salt. This intermediate is then decomposed in the

presence of a copper(I) bromide catalyst to afford 2-Bromo-5-ethylpyridine.

A patent for the synthesis of the closely related 5-bromo-2-methylpyridine via a Sandmeyer

reaction reports a high yield of 92%, indicating the efficiency of this method for substituted

pyridines.[3]

2-Amino-5-ethylpyridine Diazonium Salt (intermediate)

NaNO2, HBr
(Diazotization)

2-Bromo-5-ethylpyridine

CuBr
(Sandmeyer Reaction)

Click to download full resolution via product page

Caption: Primary synthesis pathway for 2-Bromo-5-ethylpyridine via the Sandmeyer reaction.

Quantitative Data Summary
The following table summarizes typical quantitative data for the synthesis of 2-bromo-5-

substituted pyridines via the Sandmeyer reaction, based on analogous transformations.
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Parameter Value
Reference
Compound

Source

Yield 92%
5-Bromo-2-

methylpyridine
[3]

Yield 63%
2-Bromo-5-

methoxypyridine
[4]

Purity
>98% (typical after

purification)

General Sandmeyer

Products
N/A

Reaction Temperature
-10°C to 0°C

(Diazotization)

2-Bromo-5-

methoxypyridine
[4]

Reaction Temperature
Room Temperature to

50°C (Sandmeyer)

General Sandmeyer

Protocols
N/A

Reaction Time 2-4 hours
General Sandmeyer

Protocols
N/A

Experimental Protocols
Synthesis of the Precursor: 2-Amino-5-ethylpyridine
While 2-amino-5-ethylpyridine is commercially available, a representative synthesis protocol for

a similar compound, 2-amino-5-methylpyridine, is provided here for context. This can be

adapted for the ethyl analog. A common method involves the multi-step conversion of 3-

methylpyridine.[5]

Detailed Protocol for the Sandmeyer Reaction of 2-
Amino-5-ethylpyridine
This protocol is adapted from established procedures for the synthesis of structurally similar

compounds, such as 2-bromo-5-methoxypyridine and 5-bromo-2-methylpyridine.[3][4]

Materials:

2-Amino-5-ethylpyridine
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48% Hydrobromic acid (HBr)

Sodium nitrite (NaNO₂)

Copper(I) bromide (CuBr)

Sodium hydroxide (NaOH)

Diethyl ether (or other suitable organic solvent)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Deionized water

Ice

Equipment:

Three-necked round-bottom flask

Mechanical stirrer

Dropping funnel

Thermometer

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Diazotization:
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In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping

funnel, add 48% hydrobromic acid.

Cool the acid to -5°C to 0°C using an ice-salt bath.

Slowly add 2-amino-5-ethylpyridine to the cold acid with vigorous stirring, ensuring the

temperature remains below 5°C.

Prepare a solution of sodium nitrite in deionized water.

Add the sodium nitrite solution dropwise to the reaction mixture via the dropping funnel,

maintaining the temperature below 0°C. The addition should take approximately 1-2 hours.

After the addition is complete, stir the mixture for an additional 30 minutes at 0°C.

Sandmeyer Reaction:

In a separate beaker, prepare a solution or suspension of copper(I) bromide in

hydrobromic acid.

Slowly add the cold diazonium salt solution to the copper(I) bromide mixture. Nitrogen gas

evolution should be observed.

Allow the reaction mixture to slowly warm to room temperature and then heat to 40-50°C

for 1-2 hours until gas evolution ceases.

Work-up and Purification:

Cool the reaction mixture to room temperature.

Carefully neutralize the acidic solution by the slow addition of a concentrated sodium

hydroxide solution until the pH is basic (pH > 9). This should be done in an ice bath to

control the exothermic reaction.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl

ether (or another suitable organic solvent) three times.

Combine the organic extracts and wash them with brine (saturated NaCl solution).
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain

the crude 2-Bromo-5-ethylpyridine.

The crude product can be further purified by vacuum distillation or column

chromatography on silica gel.
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Diazotization

Sandmeyer Reaction

Work-up and Purification

Dissolve 2-amino-5-ethylpyridine
in cold HBr

Add NaNO2 solution dropwise at < 0°C

Stir for 30 min at 0°C

Add diazonium salt to CuBr solution

Warm to room temperature, then heat to 40-50°C

Neutralize with NaOH

Extract with organic solvent

Dry and concentrate

Purify by distillation or chromatography
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5-Ethylpyridine
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Direct
Bromination

5-Ethylpyridine-N-oxide
Oxidation

2-Bromo-5-ethylpyridine

Separation

1. Bromination
2. Reduction

2,5-Dibromopyridine

Selective
Ethylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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